N-(2,5-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(2,5-dichlorophenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C12H9Cl2N5/c1-7-4-11(19-12(17-7)15-6-16-19)18-10-5-8(13)2-3-9(10)14/h2-6,18H,1H3
• InChI Key: KORNUWFPQQJTEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C12H9Cl2N5
• Molecular Weight: 294.14 g/mol

Description

N-(2,5-dichlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is commonly referred to as 'DCPTA' and is a member of the triazolopyrimidine family of compounds. DCPTA is a potent allosteric modulator of the AMPA receptor, which is a type of glutamate receptor that is involved in synaptic plasticity and memory formation.

Mechanism of Action

DCPTA is an allosteric modulator of the AMPA receptor. This means that it binds to a site on the receptor that is distinct from the glutamate binding site, and modulates the activity of the receptor in a positive or negative manner. DCPTA enhances the activity of the AMPA receptor by increasing the affinity of the receptor for glutamate, which is the primary neurotransmitter that activates the receptor. This leads to an increase in the strength of synaptic connections between neurons, which is thought to underlie the process of LTP.
Biochemical and Physiological Effects
DCPTA has been shown to have a number of biochemical and physiological effects. In addition to enhancing LTP, DCPTA has been shown to increase the amplitude and frequency of miniature excitatory postsynaptic currents (mEPSCs) in neurons. This effect is thought to be due to the modulation of the AMPA receptor by DCPTA.

Advantages and Limitations for Lab Experiments

DCPTA has several advantages as a tool for scientific research. It is a highly potent and selective modulator of the AMPA receptor, which makes it an ideal tool for studying the role of this receptor in synaptic plasticity and memory formation. Additionally, DCPTA has been shown to be effective in a variety of experimental paradigms, including in vivo and in vitro studies.
However, there are also some limitations associated with the use of DCPTA in lab experiments. One of the main limitations is that it can be difficult to achieve consistent effects across different experimental conditions. Additionally, there is a risk of off-target effects, as DCPTA may modulate other receptors or ion channels in addition to the AMPA receptor.

Future Directions

There are several future directions for research on DCPTA. One area of interest is the development of more potent and selective modulators of the AMPA receptor. This could lead to the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.
Another area of interest is the development of new experimental paradigms for studying the role of the AMPA receptor in synaptic plasticity and memory formation. This could include the use of DCPTA in combination with other compounds or techniques, such as optogenetics or calcium imaging.
Conclusion
In conclusion, DCPTA is a potent allosteric modulator of the AMPA receptor that has significant potential for use in scientific research. Its ability to enhance LTP and modulate the activity of the AMPA receptor make it an ideal tool for studying the mechanisms of synaptic plasticity and memory formation. While there are some limitations associated with its use, there are also many future directions for research on DCPTA that could lead to the development of new drugs and experimental paradigms for the study of neurological disorders.

Scientific Research Applications

DCPTA has shown promising results in a variety of scientific research applications. One of the most significant applications of DCPTA is in the field of neuroscience, where it is used to study the mechanisms of synaptic plasticity and memory formation. DCPTA has been shown to enhance long-term potentiation (LTP), which is a process that is involved in the strengthening of synaptic connections between neurons. This effect is thought to be due to the modulation of the AMPA receptor by DCPTA.
DCPTA has also been used in studies of drug addiction and withdrawal. It has been shown to reduce the symptoms of drug withdrawal in animal models of addiction, suggesting that it may have potential therapeutic applications in the treatment of addiction.